Cas no 146013-28-7 (N-(tert-Butyl)-5-isobutylthiophene-2-sulfonamide)

• Product Name: N-(tert-Butyl)-5-isobutylthiophene-2-sulfonamide
• CAS No: 146013-28-7
• MF: C₁₂H₂₁NO₂S₂
• MW: 275.430640935898
• MDL: MFCD11982554
• CID: 105939
• PubChem ID: 11482758
• Update Time: 2025-10-29

N-(tert-Butyl)-5-isobutylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(tert-Butyl)-5-isobutylthiophene-2-sulfonamide
• 2-Thiophenesulfonamide, N-(1,1-dimethylethyl)-5-(2- methylpropyl)-
• N-tert-butyl-5-(2-methylpropyl)thiophene-2-sulfonamide
• 2-THIOPHENESULFONAMIDE,N-(1,1-DIMETHYLETHYL)-5-(2-METHYLPROPYL)
• 5-isobutyl-2-(N-t-butylaminosulfonyl)thiophene
• 5-isobutyl-N-tert-butylthiophene-2-sulfonamide
• N-(tert-butyl)-5-isobutylthiophene-2-sulphonamide
• SY128879
• MFCD11982554
• WFA01328
• C12H21NO2S2
• 146013-28-7
• FT-0717825
• SCHEMBL710939
• 5-isobutyl-2-(N-t -butylaminosulfonyl)thiophene
• AM81146
• CS-D0079
• 5-iso-Butyl-N-tert-butylthiophene-2-sulfonamide
• 2-Thiophenesulfonamide, N-(1,1-dimethylethyl)-5-(2-methylpropyl)-
• AS-38641
• WIUWFYRLRHCXNP-UHFFFAOYSA-N
• AKOS015909271
• A808439
• DTXSID80467354
• DB-011089
• N-TERT-BUTYL-5-ISOBUTYLTHIOPHENE-2-SULFONAMIDE

• MDL： MFCD11982554
• Inchi： 1S/C12H21NO2S2/c1-9(2)8-10-6-7-11(16-10)17(14,15)13-12(3,4)5/h6-7,9,13H,8H2,1-5H3
• InChI Key： WIUWFYRLRHCXNP-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(CC(C)C)S1)(NC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 275.10100
• Monoisotopic Mass: 275.10137126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 82.8Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 338.1±34.0 °C at 760 mmHg
• Flash Point: 158.3±25.7 °C
• PSA: 82.79000
• LogP: 4.49510
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-(tert-Butyl)-5-isobutylthiophene-2-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on N-(tert-Butyl)-5-isobutylthiophene-2-sulfonamide

N-(tert-Butyl)-5-isobutylthiophene-2-sulfonamide: A Comprehensive Overview

The compound N-(tert-butyl)-5-isobutylthiophene-2-sulfonamide, identified by the CAS number 146013-28-7, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which combines a thiophene ring with a sulfonamide group and an isobutyl substituent. The thiophene moiety, a five-membered aromatic heterocycle containing sulfur, is known for its stability and electronic properties, making it a valuable component in numerous chemical systems.

Recent studies have highlighted the potential of N-(tert-butyl)-5-isobutylthiophene-2-sulfonamide in the development of advanced materials. Researchers have explored its role in the synthesis of novel polymers and hybrid materials, where its electronic properties and structural flexibility contribute to enhanced performance. For instance, in the field of organic electronics, this compound has been investigated as a potential candidate for use in light-emitting diodes (LEDs) and photovoltaic devices due to its ability to facilitate charge transport and improve device efficiency.

The synthesis of N-(tert-butyl)-5-isobutylthiophene-2-sulfonamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the thiophene derivative, followed by sulfonation and subsequent amidation. Recent advancements in catalysis have enabled more efficient and environmentally friendly production methods, reducing the overall cost and improving the scalability of the synthesis process.

In terms of applications, N-(tert-butyl)-5-isobutylthiophene-2-sulfonamide has shown promise in the pharmaceutical industry. Its unique structure allows for interactions with biological systems, making it a potential lead compound for drug development. Researchers have explored its activity against various enzymes and receptors, demonstrating its potential as a modulator in therapeutic applications. Additionally, its stability under physiological conditions makes it a favorable candidate for drug delivery systems.

The structural versatility of N-(tert-butyl)-5-isobutylthiophene-2-sulfonamide also extends to its use in agrochemicals. Its ability to interact with plant cells and influence metabolic pathways has led to investigations into its potential as a growth regulator or pest control agent. Recent studies have focused on optimizing its bioavailability and minimizing environmental impact, paving the way for sustainable agricultural applications.

From a chemical standpoint, the compound's sulfonamide group plays a crucial role in determining its reactivity and functionality. Sulfonamides are known for their ability to act as hydrogen bond donors and acceptors, which enhances their compatibility with polar solvents and biological systems. This property has been leveraged in various chemical transformations, including nucleophilic substitutions and cross-coupling reactions.

In conclusion, N-(tert-butyl)-5-isobutylthiophene-2-sulfonamide is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application development, positions it as a valuable tool in modern chemistry. As research continues to uncover new potentials for this compound, it is expected to play an increasingly important role in both academic and industrial settings.